2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid
Overview
Description
“2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid” is a chemical compound with the CAS number 62591-01-9 . It is also known as "1,4-Benzoxathiin-2-acetic acid,2,3-dihydro" .
Synthesis Analysis
The synthesis of 2,3-dihydro-1,4-benzoxathiine derivatives, which includes “this compound”, involves several methods. These include the intermolecular cyclizations of o-mercaptophenols, 2-mercaptoethanols, and their equivalents, cyclizations, cycloadditions, ring contractions and expansions, and reduction of 2,3-dihydro-1,4-benzoxathiine 4-oxides .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by spectroscopic techniques such as FTIR, H 1 NMR, C 13 NMR and Mass .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include intermolecular cyclization, cyclizations, cycloadditions, ring contractions and expansions, and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight, which is 210.25 . More detailed properties such as density, boiling point, and melting point are not provided in the retrieved sources .Mechanism of Action
The exact mechanism of action of 2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid is not fully understood, but it is believed to modulate certain signaling pathways involved in inflammation and cell growth. Specifically, this compound has been shown to inhibit the activity of enzymes known as cyclooxygenases, which play a role in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and antioxidant properties. It has also been shown to modulate certain neurotransmitter systems, suggesting potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid in lab experiments is its relatively low toxicity, making it a safer alternative to other compounds with similar properties. However, its solubility can be a limitation, requiring the use of specialized solvents or formulations to achieve the desired concentrations.
Future Directions
There are numerous potential future directions for research involving 2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Other potential applications include its use as an anti-inflammatory agent in conditions such as arthritis, and its use as an adjuvant therapy in cancer treatment. Continued research into the mechanisms of action of this compound may also lead to the development of new drugs with improved efficacy and safety profiles.
Scientific Research Applications
2-(2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid has been the subject of numerous scientific studies, with researchers exploring its potential applications in various fields. One area of interest is its potential as an anti-inflammatory agent, with studies showing that this compound can inhibit the production of certain inflammatory cytokines. Other studies have investigated its potential as an anti-cancer agent, with promising results in preclinical models.
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzoxathiin-2-yl)acetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O3S/c11-10(12)5-7-6-14-9-4-2-1-3-8(9)13-7/h1-4,7H,5-6H2,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDRFFVQCMNORR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2S1)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70628134 | |
Record name | (2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62591-01-9 | |
Record name | (2,3-Dihydro-1,4-benzoxathiin-2-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.